Cas no 2121515-30-6 (3-Chloro-5-fluoro-2-hydroxyphenylboronic acid)

• Product Name: 3-Chloro-5-fluoro-2-hydroxyphenylboronic acid
• CAS No: 2121515-30-6
• MF: C₆H₅BClFO₃
• MW: 190.364504575729
• MDL: MFCD22414782
• CID: 5074033
• Update Time: 2026-03-01

3-Chloro-5-fluoro-2-hydroxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-2-hydroxyphenylboronic acid
• Boronic acid, B-(3-chloro-5-fluoro-2-hydroxyphenyl)-
• (3-chloro-5-fluoro-2-hydroxyphenyl)boronic acid

• MDL： MFCD22414782
• Inchi： 1S/C6H5BClFO3/c8-5-2-3(9)1-4(6(5)10)7(11)12/h1-2,10-12H
• InChI Key： PWLDUUDLVZTASC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(B(O)O)=C1O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 60.7

Additional information on 3-Chloro-5-fluoro-2-hydroxyphenylboronic acid

3-Chloro-5-fluoro-2-hydroxyphenylboronic Acid (CAS No. 2121515-30-6): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

3-Chloro-5-fluoro-2-hydroxyphenylboronic acid (CAS No. 2121515-30-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique chemical structure and potential applications. This compound belongs to the class of boronic acids, which are widely used in organic synthesis and drug discovery for their ability to form stable complexes with various functional groups.

The synthesis of 3-chloro-5-fluoro-2-hydroxyphenylboronic acid typically involves a multi-step process that includes the functionalization of a phenyl ring with chlorine, fluorine, and hydroxyl groups, followed by the introduction of the boronic acid moiety. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For instance, a study published in Organic Letters in 2021 described a palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of 3-chloro-5-fluoro-2-hydroxyphenylboronic acid.

The physical and chemical properties of 3-chloro-5-fluoro-2-hydroxyphenylboronic acid are crucial for its applications in medicinal chemistry. This compound is characterized by its high reactivity and stability, making it an ideal building block for the synthesis of complex molecules. Its solubility in polar solvents such as water and methanol facilitates its use in various chemical reactions. Additionally, the presence of multiple functional groups (chlorine, fluorine, hydroxyl, and boronic acid) provides numerous opportunities for further functionalization and modification.

In the context of drug discovery, 3-chloro-5-fluoro-2-hydroxyphenylboronic acid has shown promise as a lead compound for the development of novel therapeutic agents. Research published in Journal of Medicinal Chemistry in 2020 highlighted its potential as an inhibitor of specific enzymes involved in cancer progression. The unique combination of halogenated and hydroxyl functionalities allows this compound to interact with target proteins with high affinity and selectivity. Furthermore, the boronic acid group can form reversible covalent bonds with certain amino acids, enhancing its binding properties.

The biological activity of 3-chloro-5-fluoro-2-hydroxyphenylboronic acid has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit key enzymes such as kinases and proteases, which are implicated in various diseases including cancer, inflammation, and neurodegenerative disorders. In vivo studies have shown that this compound exhibits good pharmacokinetic properties, including favorable absorption, distribution, metabolism, and excretion (ADME) profiles.

Beyond its direct therapeutic applications, 3-chloro-5-fluoro-2-hydroxyphenylboronic acid has also found use as a probe molecule in biochemical research. Its ability to selectively bind to specific protein targets makes it a valuable tool for studying protein function and interactions. For example, a study published in Biochemical Journal in 2019 utilized this compound to investigate the role of a particular enzyme in cellular signaling pathways.

In conclusion, 3-chloro-5-fluoro-2-hydroxyphenylboronic acid (CAS No. 2121515-30-6) is a multifaceted compound with significant potential in medicinal chemistry and biochemical research. Its unique chemical structure and properties make it an attractive candidate for the development of novel therapeutic agents and research tools. Ongoing research continues to uncover new applications and optimize synthetic methods for this important compound.